Cas no 1797761-66-0 (N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide)

• Product Name: N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide
• CAS No: 1797761-66-0
• MF: C₁₉H₁₇NO₄S₂
• MW: 387.472582578659
• CID: 5374800
• Update Time: 2025-08-03

N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzenesulfonamide
• N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide

• Inchi： 1S/C19H17NO4S2/c1-24-15-8-5-9-17(12-15)26(22,23)20-13-16-10-11-18(25-16)19(21)14-6-3-2-4-7-14/h2-12,20H,13H2,1H3
• InChI Key： NUDPBXMJJKBGPQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(=O)C3=CC=CC=C3)=CC=2)(=O)=O)=CC=CC(OC)=C1

Additional information on N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide

Introduction to N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide (CAS No. 1797761-66-0)

N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1797761-66-0, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a benzoylthiophene moiety and a methoxy-substituted benzene ring, which are known to contribute to its pharmacological properties.

The benzoylthiophene component of N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide plays a crucial role in determining its chemical reactivity and biological interactions. Thiophene derivatives are widely recognized for their diverse applications in medicinal chemistry, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The presence of the benzoyl group further enhances the compound's potential by introducing additional binding sites for biological targets. This structural feature is particularly intriguing as it allows for selective interactions with specific enzymes or receptors, which is a critical factor in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of sulfonamide derivatives. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The sulfonamide group in N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide is strategically positioned to interact with biological targets, making it a valuable component in the development of novel therapeutic agents. The methoxy group on the benzene ring adds another layer of complexity to the compound's structure, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a compound are meticulously tailored to optimize its biological activity. N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide exemplifies this approach by integrating multiple pharmacophoric elements into a single molecular framework. The combination of these features makes it an attractive candidate for further investigation in preclinical studies aimed at identifying new therapeutic applications.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can generate a library of derivatives with tailored properties. This flexibility is particularly valuable in the context of developing treatments for complex diseases that require precise targeting. The benzoylthiophene moiety, for instance, can be modified to enhance binding affinity or selectivity, while the sulfonamide group can be altered to improve metabolic stability or reduce toxicity.

The synthesis of N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide involves a series of well-established organic reactions that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of key intermediates, such as 5-benzoylthiophene and 3-methoxybenzenesulfonyl chloride. These intermediates are then coupled using nucleophilic substitution reactions to form the final product. The synthesis requires careful optimization to ensure high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies have suggested that N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide exhibits promising properties in vitro. These studies have focused on evaluating its interaction with various biological targets, including enzymes and receptors involved in disease pathways. For example, research has indicated that this compound may have inhibitory effects on certain kinases or transcription factors that are implicated in cancer progression. Additionally, its sulfonamide group suggests potential activity against bacterial pathogens that have developed resistance to conventional antibiotics.

The pharmacokinetic profile of N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide is another critical aspect that warrants investigation. Factors such as solubility, bioavailability, and metabolic clearance play a significant role in determining whether a compound can progress to clinical use. Computational modeling techniques have been employed to predict these properties based on the compound's structure. These predictions can guide experimental efforts and help identify necessary modifications to enhance its pharmacokinetic characteristics.

Future directions in the study of N-[(5-benzoylthiophen-2-yl)methyl]-3-methoxybenzene-1-sulfonamide include conducting more extensive preclinical studies to validate its therapeutic potential. These studies will involve evaluating its efficacy and safety in animal models before moving on to human clinical trials. Additionally, researchers may explore derivative compounds generated through structural modifications to identify more potent or selective analogs with improved pharmacological profiles.

The broader significance of this compound lies in its contribution to the ongoing efforts to develop innovative treatments for various diseases. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery and development of new drugs that address unmet medical needs. N-(5-benzoylthiophen-2-yl)methyl-3-methoxybenzene-1-sulfonamide serves as an excellent example of how interdisciplinary approaches can lead to breakthroughs in pharmaceutical science.

In conclusion, N-[(5-benzoylthiophen-2-yl)methyl-3-methoxybenzene-1-sulfonamide (CAS No. 1797761-66^-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration, offering opportunities for developing novel therapeutic agents with targeted biological activities.